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Compound of Interest

Compound Name: LXR agonist 1

Cat. No.: B15143240

Application Notes and Protocols for LXR
Agonist 1

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and preparation of "LXR
agonist 1" for both in vitro and in vivo experiments. Adherence to these guidelines is crucial for
ensuring experimental reproducibility and obtaining reliable results.

Product Information and Storage

"LXR agonist 1" is a potent and selective agonist of Liver X Receptors (LXR) with a higher
affinity for LXR-a.
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Parameter Value Source
CAS Number 1779524-90-1 [L1121[3141[5]
Molecular Formula C27H26F3N303S [1]
Molecular Weight 529.57 g/mol [2]

ACso for LXR-a 1.5 nM [2][4]

ACso for LXR-B 12 nM [2][4]
Appearance Crystalline solid

Storage (Powder) -20°C for up to 3 years [1]

Storage (Stock Solution) -80°C for up to 1 year [1]

LXR Signaling Pathway

Liver X Receptors (LXRS) are nuclear receptors that play a pivotal role in regulating cholesterol,
fatty acid, and glucose homeostasis. Upon binding to an agonist, such as "LXR agonist 1," the
receptor forms a heterodimer with the Retinoid X Receptor (RXR). This complex then binds to
LXR Response Elements (LXRES) in the promoter regions of target genes, initiating their
transcription. Key target genes include those involved in reverse cholesterol transport (ABCAL,
ABCGLl), fatty acid synthesis (SREBP-1c), and the suppression of inflammatory responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [How to dissolve and prepare "LXR agonist 1" for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143240#how-to-dissolve-and-prepare-Ixr-agonist-
1-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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